Cas no 2171742-10-0 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid
• CAS No: 2171742-10-0
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6455590
• PubChem ID: 165513596
• Update Time: 2025-06-08

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid
• EN300-1500880
• 2171742-10-0
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}hex-5-enoic acid

• Inchi： 1S/C27H30N2O6/c1-3-4-13-22(24(30)31)28-25(32)27(2)16-34-15-23(27)29-26(33)35-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h3,5-12,21-23H,1,4,13-16H2,2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PKHWSFFGALULOD-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(C(=O)O)CCC=C)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid

Recent Advances in the Study of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid (CAS: 2171742-10-0)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid (CAS: 2171742-10-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hex-5-enoic acid moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds and its utility in solid-phase peptide synthesis (SPPS).

One of the key advancements in the study of this compound is its application in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the production of complex peptides with high purity and yield. The presence of the hex-5-enoic acid group further enhances the molecule's reactivity, allowing for selective modifications and conjugation with other functional groups. This has opened new avenues for the design of peptide-drug conjugates (PDCs) and other hybrid molecules with improved pharmacokinetic properties.

In addition to its synthetic utility, recent investigations have highlighted the potential of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid in targeted drug delivery systems. The compound's ability to form stable linkages with various payloads, such as anticancer agents or imaging probes, has been exploited to develop site-specific delivery platforms. For instance, studies have shown that the molecule can be conjugated to tumor-targeting peptides, facilitating the selective accumulation of therapeutic agents in cancer cells while minimizing off-target effects.

Furthermore, the structural elucidation and optimization of this compound have been a focal point of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize its molecular properties and confirm its purity. Computational modeling studies have also provided insights into the compound's conformational flexibility and interactions with biological targets, aiding in the rational design of derivatives with enhanced activity and selectivity.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of derivatives based on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid. Issues such as scalability, stability under physiological conditions, and potential immunogenicity need to be addressed to fully realize its therapeutic potential. Ongoing research efforts are focused on optimizing synthetic protocols and evaluating the safety and efficacy of these compounds in preclinical models.

In conclusion, the compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-5-enoic acid (CAS: 2171742-10-0) represents a promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and versatile applications in peptide synthesis and drug delivery underscore its importance in the development of next-generation therapeutics. Future studies will likely explore its potential in other areas, such as diagnostics and materials science, further expanding its impact on the field.